2-Methylpentanoic anhydride
Overview
Description
2-Methylpentanoic anhydride, also known as valeric anhydride, is a chemical compound that is widely used in the chemical industry. It is an organic compound with the chemical formula C7H12O3 and is a colorless liquid at room temperature.
Scientific Research Applications
Mechanistic Insights in Chemical Reactions
The reaction of 3-methylpentanoic acid with Meldrum's acid, closely related to 2-methylpentanoic anhydride, has been explored using online NMR spectroscopy. This study provided critical insights into the mechanism of this reaction, revealing the presence of dimer anhydride intermediate species like 3-methylpentanoic anhydride, which plays a crucial role in the synthesis of pharmaceutical compounds such as imagabalin (Dunn et al., 2016).
Synthetic Organic Chemistry
The synthesis of complex organic compounds, such as (2S, 3R)‐3‐Amino‐2‐methylpentanoic Acid, involves steps like anhydride formation. This illustrates the role of compounds like 2-methylpentanoic anhydride in synthetic pathways, which are crucial for creating high-purity compounds for various applications (Jefford & McNulty, 1994).
Catalysis and Reaction Mechanisms
In studies like the oxidation of n-pentane and 2-pentene, intermediates related to 2-methylpentanoic anhydride are key in understanding catalytic processes. These studies provide deeper insights into the reaction mechanisms on catalysts like vanadyl pyrophosphate, contributing to the development of more efficient catalytic processes (Golinelli & Gleaves, 1992).
Analytical Chemistry
In the field of analytical chemistry, compounds like 2-methylpentanoic anhydride are used in the development of methods for analyzing complex mixtures. For instance, the analysis of various acids in wine and other alcoholic beverages relies on derivatization techniques involving such anhydrides (Gracia-Moreno et al., 2015).
Renewable Energy and Green Chemistry
Studies on the dehydration of fermented isobutanol to produce renewable chemicals and fuels highlight the importance of intermediates like 2-methylpentanoic anhydride. These compounds can serve as platform molecules for synthesizing biofuels and other sustainable chemicals, demonstrating their significance in green chemistry (Taylor et al., 2010).
Biochemical Studies
In biochemical research, analogs of 2-methylpentanoic anhydride are used to study enzyme activities and metabolic pathways. For example, the effects of similar compounds on enzymes like pyruvate dehydrogenase and citrate synthase in rat brain provide insights into metabolic disorders and the biochemistry of brain function (Clark & Land, 1974)
properties
IUPAC Name |
2-methylpentanoyl 2-methylpentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O3/c1-5-7-9(3)11(13)15-12(14)10(4)8-6-2/h9-10H,5-8H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCYCWNILADFMPI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)C(=O)OC(=O)C(C)CCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00340776 |
Source
|
| Record name | 2-methylpentanoic anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00340776 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methylpentanoic anhydride | |
CAS RN |
63169-61-9 |
Source
|
| Record name | 2-methylpentanoic anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00340776 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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